Cas no 1628908-19-9 (5-Bromo-7-fluoroquinoxaline)

• Product Name: 5-Bromo-7-fluoroquinoxaline
• CAS No: 1628908-19-9
• MF: C₈H₄BrFN₂
• MW: 227.033164024353
• MDL: MFCD28101617
• CID: 3040679
• PubChem ID: 86222919
• Update Time: 2025-05-23

5-Bromo-7-fluoroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-7-fluoroquinoxaline
• SY030698
• Z1999521994
• CS-0447660
• DB-398270
• EN300-7418846
• CS-11801
• AC2054
• 1628908-19-9
• SCHEMBL16040498
• MFCD28101617
• AKOS027460799

• MDL： MFCD28101617
• Inchi： 1S/C8H4BrFN2/c9-6-3-5(10)4-7-8(6)12-2-1-11-7/h1-4H
• InChI Key： SDRGWVVFJBAFNR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C1=NC=CN=2)F

Computed Properties

• Exact Mass: 225.95419g/mol
• Monoisotopic Mass: 225.95419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 5-Bromo-7-fluoroquinoxaline

5-Bromo-7-Fluoroquinoxaline: A Comprehensive Overview of CAS No. 1628908-19-9

5-Bromo-7-fluoroquinoxaline (CAS No. 1628908-19-9) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the quinoxaline family, a class of compounds known for their diverse biological activities, including antimicrobial, antitumor, and anti-inflammatory properties.

The molecular structure of 5-Bromo-7-fluoroquinoxaline consists of a quinoxaline core with a bromine atom at the 5-position and a fluorine atom at the 7-position. The presence of these halogen substituents imparts specific electronic and steric effects that can influence the compound's reactivity and biological behavior. The bromine atom, being a larger and more electronegative substituent, can enhance the lipophilicity of the molecule, potentially improving its cellular uptake and permeability. The fluorine atom, on the other hand, can modulate the electronic properties of the quinoxaline ring, affecting its binding affinity to various biological targets.

In recent years, 5-Bromo-7-fluoroquinoxaline has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a lead compound for the development of novel antitumor agents. Research has shown that quinoxalines with specific substituents can exhibit potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 5-Bromo-7-fluoroquinoxaline derivatives exhibited significant cytotoxicity against human breast cancer cells (MCF-7) and human colon cancer cells (HCT-116), with IC50 values in the low micromolar range.

Beyond its antitumor potential, 5-Bromo-7-fluoroquinoxaline has also been explored for its antimicrobial properties. Quinoxalines are known to possess broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. A recent study in the European Journal of Medicinal Chemistry reported that 5-Bromo-7-fluoroquinoxaline derivatives showed strong inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli, making it a promising candidate for the development of new antibiotics.

The synthesis of 5-Bromo-7-fluoroquinoxaline typically involves multistep reactions starting from readily available precursors. One common synthetic route involves the condensation of an appropriate diamine with a dicarboxylic acid or ester, followed by bromination and fluorination steps to introduce the desired substituents. The choice of synthetic methods can significantly impact the yield and purity of the final product, making it crucial to optimize reaction conditions for large-scale production.

In addition to its therapeutic applications, 5-Bromo-7-fluoroquinoxaline has also found use as a fluorescent probe in bioanalytical chemistry. The presence of the fluorine atom can enhance the compound's fluorescence properties, making it suitable for various bioimaging applications. For example, a study published in Bioconjugate Chemistry in 2020 demonstrated that 5-Bromo-7-fluoroquinoxaline-based probes could be used to visualize specific cellular processes with high sensitivity and selectivity.

The safety profile of 5-Bromo-7-fluoroquinoxaline is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its pharmacokinetic properties and potential side effects in humans.

In conclusion, CAS No. 1628908-19-9, or 5-Bromo-7-fluoroquinoxaline, is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive lead compound for the development of novel antitumor agents, antimicrobial drugs, and bioimaging probes. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for its potential use in clinical settings.